Cas no 27293-97-6 (1H-Pyrazole,1,5-bis(4-chlorophenyl)-3-phenyl-)
27293-97-6 structure
Product Name:1H-Pyrazole,1,5-bis(4-chlorophenyl)-3-phenyl-
CAS No:27293-97-6
MF:C21H14Cl2N2
MW:365.255262851715
CID:289710
PubChem ID:280873
Update Time:2025-04-19
1H-Pyrazole,1,5-bis(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1,5-bis(4-chlorophenyl)-3-phenyl-
- 1,5-bis(4-chlorophenyl)-3-phenylpyrazole
- 1,5-bis(4-chlorophenyl)-3-phenyl-1h-pyrazole
- 1,5-bis-(4-chloro-phenyl)-3-phenyl-1H-pyrazole
- 1,5-Di-(p-chlorphenyl)-3-phenylpyrazol
- AC1Q3SZN
- AG-K-16261
- AR-1B8040
- CTK4F9418
- KST-1B2551
- NSC133083
- NSC-133083
- DTXSID00299831
- 27293-97-6
-
- Inchi: 1S/C21H14Cl2N2/c22-17-8-6-16(7-9-17)21-14-20(15-4-2-1-3-5-15)24-25(21)19-12-10-18(23)11-13-19/h1-14H
- InChI Key: DDWSBPXXVYZECX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 364.05362
- Monoisotopic Mass: 364.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 519.8°Cat760mmHg
- Flash Point: 268.2°C
- Refractive Index: 1.644
- PSA: 17.82
- LogP: 6.51310
1H-Pyrazole,1,5-bis(4-chlorophenyl)-3-phenyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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